![molecular formula C7H14Cl2N4 B6244557 [(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis CAS No. 2408970-29-4](/img/new.no-structure.jpg)
[(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis
Overview
Description
[(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis is a chemical compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a cyclobutyl ring and a triazole moiety, making it an interesting subject for scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis typically involves multiple steps. One common method starts with the preparation of the cyclobutyl ring, followed by the introduction of the triazole group. The final step involves the formation of the dihydrochloride salt. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and scalability, which are essential for commercial applications.
Chemical Reactions Analysis
Types of Reactions
[(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different derivatives.
Reduction: Reduction reactions can modify the triazole ring or the cyclobutyl moiety.
Substitution: Substitution reactions can introduce new functional groups into the molecule.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions, such as pH, temperature, and solvent choice, are carefully controlled to achieve the desired transformations.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce alkyl or aryl groups.
Scientific Research Applications
[(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.
Industry: It may be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of [(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis involves its interaction with specific molecular targets, such as enzymes or receptors. The triazole moiety can form hydrogen bonds and other interactions with the active sites of enzymes, leading to inhibition or modulation of their activity. The cyclobutyl ring may also contribute to the compound’s binding affinity and specificity.
Comparison with Similar Compounds
Similar Compounds
[(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutyl]methanamine: This compound lacks the dihydrochloride salt form but shares the core structure.
[(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutyl]methanol: A similar compound with a hydroxyl group instead of the amine.
Uniqueness
[(1s,3s)-3-(1H-1,2,4-triazol-1-yl)cyclobutyl]methanamine dihydrochloride, cis is unique due to its specific stereochemistry and the presence of the dihydrochloride salt, which can influence its solubility, stability, and biological activity.
Properties
CAS No. |
2408970-29-4 |
|---|---|
Molecular Formula |
C7H14Cl2N4 |
Molecular Weight |
225.1 |
Purity |
95 |
Origin of Product |
United States |
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